4-(2-Methoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

• IUPAC Name: 4-(2-methoxyphenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• InChI: InChI=1S/C16H15N5O/c1-22-13-9-5-2-6-10(13)14-19-15(17)20-16-18-11-7-3-4-8-12(11)21(14)16/h2-9,14H,1H3,(H3,17,18,19,20)
• InChI Key: AVYPWIGSAWYERB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2N=C(NC3=NC4=CC=CC=C4N23)N
• Molecular Formula: C16H15N5O
• Molecular Weight: 293.32 g/mol

Description

“4-(2-Methoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine” is a chemical compound with the CAS Number: 669718-22-3. It has a molecular weight of 293.33.

Molecular Structure Analysis

The IUPAC name of the compound is this compound. The InChI code is 1S/C16H15N5O/c1-22-13-9-5-2-6-10(13)14-19-15(17)20-16-18-11-7-3-4-8-12(11)21(14)16/h2-9,14H,1H3,(H3,17,18,19,20).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 293.33. More specific physical and chemical properties might be found in specialized chemical literature or databases.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Novel derivatives similar to the compound of interest have been synthesized and tested for antimicrobial activities. For instance, Bektaş et al. (2007) reported on the synthesis of various triazole derivatives and their antimicrobial activities, highlighting the potential of these compounds in developing new antimicrobial agents H. Bektaş, N. Karaali, D. Sahin, A. Demirbaş, S. Karaoglu, N. Demirbas, 2007.

Antiproliferative Activity

Research by Hranjec et al. (2012) on novel 2-amino-4-aryl-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazoles demonstrated antiproliferative activity against human cancer cell lines, indicating the potential use of similar compounds in cancer therapy M. Hranjec, G. Pavlović, G. Karminski-Zamola, 2012.

Cytotoxic Activity

A study by Akbarzadeh et al. (2015) explored the synthesis and cytotoxic activity of novel poly-substituted imidazo[2,1-c]triazin-6-amine derivatives, showing that specific structural modifications can enhance cytotoxic activity against cancer cell lines T. Akbarzadeh, Saeedeh Noushini, Somayeh Taban, M. Mahdavi, Mahsima Khoshneviszadeh, Mina Saeedi, S. Emami, Mohammad Eghtedari, Y. Sarrafi, M. Khoshneviszadeh, M. Safavi, K. Divsalar, M. Moshafi, A. Asadipour, Reyhaneh Sabourian, N. Edraki, O. Firouzi, R. Miri, A. Shafiee, A. Foroumadi, 2015.

Anticancer Compounds and Molecular Structures

Ghani and Mansour (2011) synthesized Pd(II) and Pt(II) complexes containing benzimidazole ligands, elucidating their molecular structures and cytotoxicity, which could inform the design of anticancer compounds N. T. A. Ghani, A. Mansour, 2011.

Mechanism of Action

Target of Action

The primary target of 4-(2-Methoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is mammalian dihydrofolate reductase (DHFR) . DHFR is an enzyme that plays a crucial role in DNA synthesis and cell growth .

Mode of Action

This compound interacts with DHFR, inhibiting its activity . This inhibition disrupts DNA synthesis and cell growth, leading to potential therapeutic effects .

Biochemical Pathways

The inhibition of DHFR by this compound affects the folate pathway . This pathway is essential for the synthesis of nucleotides, the building blocks of DNA. Disruption of this pathway can lead to cell growth inhibition .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of DHFR activity, disruption of DNA synthesis, and inhibition of cell growth . These effects could potentially be harnessed for therapeutic purposes, such as the treatment of bacterial and parasitic infections, and some tumors .